Cas no 1326812-92-3 (5-Methyl-3-(3,4,5-trimethoxyphenyl)-4,5-dihydro-1,2-oxazole-5-carboxylic acid)
5-Methyl-3-(3,4,5-trimethoxyphenyl)-4,5-dihydro-1,2-oxazole-5-carboxylic acid is a heterocyclic compound featuring an isoxazoline core substituted with a trimethoxyphenyl group and a carboxylic acid functionality. This structure imparts unique reactivity and potential as an intermediate in organic synthesis, particularly in the development of pharmacologically active molecules. The presence of both the electron-rich trimethoxyphenyl moiety and the polar carboxylic acid group enhances its utility in selective transformations, such as cycloadditions or derivatization reactions. Its well-defined stereochemistry and functional group compatibility make it suitable for applications in medicinal chemistry and materials science. The compound's stability under standard conditions further supports its handling in laboratory settings.
1326812-92-3 structure
Product Name:5-Methyl-3-(3,4,5-trimethoxyphenyl)-4,5-dihydro-1,2-oxazole-5-carboxylic acid
CAS No:1326812-92-3
MF:C14H17NO6
MW:295.287884473801
CID:4694736
Update Time:2025-06-07
5-Methyl-3-(3,4,5-trimethoxyphenyl)-4,5-dihydro-1,2-oxazole-5-carboxylic acid Chemical and Physical Properties
Names and Identifiers
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- 5-Methyl-3-(3,4,5-trimethoxyphenyl)-4,5-dihydro-1,2-oxazole-5-carboxylic acid
-
- Inchi: 1S/C14H17NO6/c1-14(13(16)17)7-9(15-21-14)8-5-10(18-2)12(20-4)11(6-8)19-3/h5-6H,7H2,1-4H3,(H,16,17)
- InChI Key: PFVNCSPMENPJIB-UHFFFAOYSA-N
- SMILES: O1C(C(=O)O)(C)CC(C2C=C(C(=C(C=2)OC)OC)OC)=N1
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 21
- Rotatable Bond Count: 5
- Complexity: 412
- Topological Polar Surface Area: 86.6
Experimental Properties
- Density: 1.3±0.1 g/cm3
- Boiling Point: 448.9±55.0 °C at 760 mmHg
- Flash Point: 225.3±31.5 °C
- Vapor Pressure: 0.0±1.1 mmHg at 25°C
5-Methyl-3-(3,4,5-trimethoxyphenyl)-4,5-dihydro-1,2-oxazole-5-carboxylic acid Security Information
- Signal Word:warning
- Hazard Statement: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
5-Methyl-3-(3,4,5-trimethoxyphenyl)-4,5-dihydro-1,2-oxazole-5-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM562535-1g |
5-Methyl-3-(3,4,5-trimethoxyphenyl)-4,5-dihydro-1,2-oxazole-5-carboxylic acid |
1326812-92-3 | 95%+ | 1g |
$617 | 2024-08-02 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1197232-1g |
5-Methyl-3-(3,4,5-trimethoxyphenyl)-4,5-dihydro-1,2-oxazole-5-carboxylic acid |
1326812-92-3 | 98% | 1g |
¥5614.00 | 2024-08-09 | |
| A2B Chem LLC | AJ27944-1g |
5-methyl-3-(3,4,5-trimethoxyphenyl)-4,5-dihydro-1,2-oxazole-5-carboxylic acid |
1326812-92-3 | 95+% | 1g |
$1078.00 | 2024-04-20 | |
| A2B Chem LLC | AJ27944-2g |
5-methyl-3-(3,4,5-trimethoxyphenyl)-4,5-dihydro-1,2-oxazole-5-carboxylic acid |
1326812-92-3 | 95+% | 2g |
$1460.00 | 2024-04-20 | |
| A2B Chem LLC | AJ27944-5g |
5-methyl-3-(3,4,5-trimethoxyphenyl)-4,5-dihydro-1,2-oxazole-5-carboxylic acid |
1326812-92-3 | 95+% | 5g |
$2068.00 | 2024-04-20 | |
| A2B Chem LLC | AJ27944-10g |
5-methyl-3-(3,4,5-trimethoxyphenyl)-4,5-dihydro-1,2-oxazole-5-carboxylic acid |
1326812-92-3 | 95+% | 10g |
$2608.00 | 2024-04-20 | |
| A2B Chem LLC | AJ27944-25g |
5-methyl-3-(3,4,5-trimethoxyphenyl)-4,5-dihydro-1,2-oxazole-5-carboxylic acid |
1326812-92-3 | 95+% | 25g |
$3845.00 | 2024-04-20 | |
| A2B Chem LLC | AJ27944-50g |
5-methyl-3-(3,4,5-trimethoxyphenyl)-4,5-dihydro-1,2-oxazole-5-carboxylic acid |
1326812-92-3 | 95+% | 50g |
$5465.00 | 2024-04-20 | |
| A2B Chem LLC | AJ27944-100g |
5-methyl-3-(3,4,5-trimethoxyphenyl)-4,5-dihydro-1,2-oxazole-5-carboxylic acid |
1326812-92-3 | 95+% | 100g |
$7783.00 | 2024-04-20 | |
| SHANG HAI SHAO YUAN SHI JI Co., Ltd. | J20_526076-1g |
5-methyl-3-(3,4,5-trimethoxyphenyl)-4,5-dihydro-1,2-oxazole-5-carboxylic acid |
1326812-92-3 | 95+% | 1g |
¥7788.00 | 2024-08-09 |
5-Methyl-3-(3,4,5-trimethoxyphenyl)-4,5-dihydro-1,2-oxazole-5-carboxylic acid Related Literature
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Yukiya Kitayama Polym. Chem., 2014,5, 2784-2792
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Manickam Bakthadoss,Tadiparthi Thirupathi Reddy,Vishal Agarwal,Duddu S. Sharada Chem. Commun., 2022,58, 1406-1409
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Ziyang Deng,Changwei Chen,Sunliang Cui RSC Adv., 2016,6, 93753-93755
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Guiying Zhang,Maosheng Cheng,Yanni Li,Keliang Liu,Lifeng Cai Chem. Commun., 2013,49, 11086-11088
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